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Compound of Interest

Compound Name: CAY10781

Cat. No.: B2710654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

CAY10781, a selective inhibitor of the neuropilin-1 (NRP-1) and vascular endothelial growth

factor A (VEGF-A) interaction. Adherence to this protocol is crucial for ensuring the accuracy

and reproducibility of experimental results.

Chemical and Physical Properties
CAY10781 is a small molecule inhibitor with the following properties:
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Property Value Reference

Formal Name

3,4-dihydro-4-oxo-2-(3-

pyridinyl)-5-pyrimidineacetic

acid

[1]

Molecular Formula C₁₁H₉N₃O₃ [1]

Formula Weight 231.2 g/mol [1]

Purity ≥90% [1]

Formulation A solid [1]

Solubility (at 25°C) DMSO: 10 mg/mL [1][2]

DMF: Insoluble [1][2]

Ethanol: Insoluble [1][2]

PBS (pH 7.2): Insoluble [1][2]

Storage (Solid) -20°C for up to 4 years [1]

Storage (In Solvent) -80°C for up to 1 year [2]

Mechanism of Action and Signaling Pathway
CAY10781 functions by inhibiting the protein-protein interaction between neuropilin-1 (NRP-1)

and VEGF-A.[1][2][3] This interaction is a key component of the VEGF signaling pathway,

which is crucial for angiogenesis and tumor progression. By binding to NRP-1, CAY10781
allosterically inhibits the binding of VEGF-A to NRP-1, which in turn reduces VEGF-A-induced

phosphorylation of VEGFR2.[1]
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Caption: CAY10781 signaling pathway.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CAY10781 in DMSO.

Materials
CAY10781 (solid)
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Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[2]

Calculations
To prepare a 10 mM stock solution, the required mass of CAY10781 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Formula Weight ( g/mol ) x Volume (mL)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 231.2 g/mol x 0.001 L = 2.312 mg

Step-by-Step Procedure
Weighing: Accurately weigh out the calculated amount of CAY10781 solid using a calibrated

analytical balance.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

CAY10781 solid.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): If the solid does not fully dissolve, sonicate the solution for 5-10

minutes.[2]

Aliquotting: Once the solid is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in microcentrifuge tubes or amber vials to avoid repeated freeze-thaw

cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[2]
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Caption: CAY10781 stock solution workflow.

Safety Precautions
Handle CAY10781 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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